N-(benzo[d]thiazol-2-yl)-3-(benzylsulfonyl)-N-(furan-2-ylmethyl)propanamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-3-benzylsulfonyl-N-(furan-2-ylmethyl)propanamide
• InChI: InChI=1S/C22H20N2O4S2/c25-21(12-14-30(26,27)16-17-7-2-1-3-8-17)24(15-18-9-6-13-28-18)22-23-19-10-4-5-11-20(19)29-22/h1-11,13H,12,14-16H2
• InChI Key: XEACIPZTNOUKNH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CS(=O)(=O)CCC(=O)N(CC2=CC=CO2)C3=NC4=CC=CC=C4S3
• Molecular Formula: C22H20N2O4S2
• Molecular Weight: 440.5 g/mol

Description

N-(benzo[d]thiazol-2-yl)-3-(benzylsulfonyl)-N-(furan-2-ylmethyl)propanamide, also known as BTF, is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. BTF has been synthesized using various methods and has been studied extensively for its biochemical and physiological effects.

Scientific Research Applications

Chemical Synthesis and Characterization

N-(benzo[d]thiazol-2-yl)-3-(benzylsulfonyl)-N-(furan-2-ylmethyl)propanamide and its derivatives have been the subject of various synthetic and characterization studies. For instance, the compound N-(Benzo[d]thiazol-2-yl)-2-(2-fluoro-[1,1′-biphenyl]-4-yl)propanamide was synthesized and characterized through spectral data including 1H, 13C, UV, IR, and mass spectral data, indicating the interest in the chemical properties and structural elucidation of such compounds (Manolov, Ivanov, & Bojilov, 2021).

Biological Activities

Several studies have focused on exploring the biological activities of benzo[d]thiazol-2-yl derivatives. For example:

• Antimicrobial and Cytotoxic Activities : Compounds including N-(benzo[d]thiazol-2-yl) derivatives have been synthesized and investigated for their antimicrobial activities against various bacteria and fungi. Moreover, their cytotoxic activities have also been assessed, demonstrating selective effects on tumor cell lines (Patel, Patel, & Shah, 2015).

• Anti-inflammatory and Psychotropic Activities : Derivatives of N-(benzo[d]thiazol-2-yl) have been evaluated for their anti-inflammatory and psychotropic activities. Studies suggest that these compounds possess marked sedative action, high anti-inflammatory activity, and some also demonstrate antimicrobial action. The biological effects are correlated with their structural characteristics and physicochemical parameters (Zablotskaya et al., 2013).

• Electrochromic Properties : Research has also been conducted on benzo[d]thiazol-2-yl derivatives for their electrochromic properties, demonstrating their potential in various electrochromic applications. These studies indicate the versatility of such compounds in different scientific and industrial applications (Akpinar, Udum, & Toppare, 2013).